Cas no 2265200-73-3 (5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole)

• Product Name: 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole
• CAS No: 2265200-73-3
• MF: C₉H₁₂ClN₃O₃
• MW: 245.662880897522
• CID: 4779927
• PubChem ID: 137407966
• Update Time: 2025-10-18

5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole Chemical and Physical Properties

Names and Identifiers

• E77518
• 5-CHLORO-3-METHYL-4-NITRO-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-PYRAZOLE
• 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole
• 2265200-73-3
• CS-0142507
• SCHEMBL20640604
• 5-chloro-3-methyl-4-nitro-1-(oxan-2-yl)-1H-pyrazole

• Inchi： 1S/C9H12ClN3O3/c1-6-8(13(14)15)9(10)12(11-6)7-4-2-3-5-16-7/h7H,2-5H2,1H3
• InChI Key： MCPQHNXECZFFEV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C1CCCCO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0567189 g/mol
• Monoisotopic Mass: 245.0567189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9
• Molecular Weight: 245.66

Additional information on 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole

Comprehensive Overview of 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole (CAS No. 2265200-73-3)

The compound 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole (CAS No. 2265200-73-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core modified with chloro, methyl, and nitro substituents, as well as the oxan-2-yl (tetrahydropyranyl) group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

In recent years, the demand for nitro-substituted pyrazoles like 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole has surged due to their role in developing novel small-molecule inhibitors. These compounds are pivotal in addressing challenges such as antibiotic resistance and chronic diseases, aligning with global health trends. The tetrahydropyranyl moiety further enhances solubility and bioavailability, a critical factor in medicinal chemistry optimization.

Synthetic routes to CAS 2265200-73-3 often involve multi-step reactions, including nitration and N-alkylation of pyrazole precursors. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce environmental impact, reflecting the industry's shift toward green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, meeting stringent regulatory standards for pharmaceutical intermediates.

Beyond therapeutics, 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole is investigated for its applications in agrochemical formulations. Its nitroaromatic structure exhibits herbicidal and fungicidal properties, contributing to sustainable crop protection solutions. This dual utility underscores its relevance in addressing food security and precision agriculture, key concerns in a resource-limited world.

From a commercial perspective, suppliers of CAS 2265200-73-3 emphasize scalability and cost-efficiency, driven by patents expiring in the fine chemicals sector. The compound's stability under storage conditions (e.g., inert atmospheres, low humidity) also makes it a reliable choice for industrial-scale production. FAQs from researchers often focus on its handling precautions, solubility profiles, and derivatization strategies, highlighting its practical challenges and opportunities.

In summary, 5-Chloro-3-methyl-4-nitro-1-(oxan-2-yl)pyrazole represents a convergence of innovation in organic synthesis and biomolecular applications. As interdisciplinary studies expand, its role in next-generation therapeutics and sustainable chemistry will likely grow, solidifying its position as a cornerstone in modern chemical research.